Cas no 2171343-95-4 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171343-95-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6288464
• PubChem ID: 165558759
• Update Time: 2025-10-29

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-methylpyrrolidine-2-carboxylic acid
• EN300-1502999
• 2171343-95-4

• Inchi： 1S/C25H28N2O5/c1-3-21(22(28)27-14-8-13-25(27,2)23(29)30)26-24(31)32-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,20-21H,3,8,13-15H2,1-2H3,(H,26,31)(H,29,30)/t21-,25?/m0/s1
• InChI Key： CVFRVZJTDRVADV-BWDMCYIDSA-N
• SMILES： OC(C1(C)CCCN1C([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid

Introduction to 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic Acid (CAS No. 2171343-95-4)

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2171343-95-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Proline Derivative, is a valuable building block in the synthesis of peptides and proteins, particularly in the development of novel therapeutic agents.

The structure of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid is characterized by a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to the amino group of a proline derivative. The Fmoc group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal, making it an ideal choice for the preparation of complex peptides and proteins.

Recent advancements in the field have highlighted the importance of Fmoc-Proline Derivatives in the development of therapeutic peptides. These compounds are particularly useful in the synthesis of cyclic peptides, which have shown promise in various therapeutic applications, including anti-cancer and anti-inflammatory treatments. The ability to precisely control the stereochemistry and functional groups of these derivatives allows for the creation of highly specific and potent molecules.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid can be effectively used to synthesize cyclic peptides with enhanced bioavailability and stability. The study highlighted the importance of the Fmoc protecting group in maintaining the integrity of the peptide backbone during synthesis, which is crucial for achieving high yields and purity.

Another notable application of this compound is in the field of protein engineering. The use of Fmoc-Proline Derivatives has enabled researchers to introduce specific modifications into proteins, such as post-translational modifications (PTMs), which play a critical role in cellular signaling and function. By incorporating these derivatives into protein sequences, scientists can gain deeper insights into protein structure and function, leading to the development of more effective therapeutic strategies.

The synthetic route for 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling with an appropriate carboxylic acid or ester. The final step involves deprotection to reveal the free amino group, ready for further functionalization or incorporation into larger molecules.

In addition to its use in peptide synthesis, Fmoc-Proline Derivatives have also found applications in materials science. For example, these compounds can be used to create self-assembling materials with unique properties, such as high mechanical strength and biocompatibility. These materials have potential applications in tissue engineering and drug delivery systems.

The stability and reactivity of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid make it a versatile reagent in organic synthesis. Its ability to undergo various chemical transformations without degradation is a significant advantage in multi-step syntheses, where maintaining the integrity of functional groups is crucial.

In conclusion, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2171343-95-4) is a powerful tool in the arsenal of medicinal chemists and pharmaceutical researchers. Its unique properties make it an essential component in the synthesis of peptides, proteins, and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern chemistry and biology.